Cas no 63573-66-0 (2,3-dibromo-2-chloro-1,1,1,4,4,4-hexafluorobutane)

2,3-dibromo-2-chloro-1,1,1,4,4,4-hexafluorobutane structure
63573-66-0 structure
Product Name:2,3-dibromo-2-chloro-1,1,1,4,4,4-hexafluorobutane
CAS No:63573-66-0
MF:C4HBr2ClF6
MW:358.302160024643
MDL:MFCD01862049
CID:960493
PubChem ID:2773501
Update Time:2025-04-19

2,3-dibromo-2-chloro-1,1,1,4,4,4-hexafluorobutane Chemical and Physical Properties

Names and Identifiers

    • 2,3-dibromo-2-chloro-1,1,1,4,4,4-hexafluorobutane
    • 2,3,5,6-TETRAFLUORO-P-XYLENE
    • 2-Chloro-2,3-dibromo-1,1,1,4,4,4-hexafluorobutane
    • PC8648
    • ZMYHDNKORPYGEM-UHFFFAOYSA-N
    • SCHEMBL3897820
    • AKOS015833899
    • 63573-66-0
    • DTXSID70378501
    • MFCD01862049
    • C4HBr2ClF6
    • MDL: MFCD01862049
    • Inchi: 1S/C4HBr2ClF6/c5-1(3(8,9)10)2(6,7)4(11,12)13/h1H
    • InChI Key: ZMYHDNKORPYGEM-UHFFFAOYSA-N
    • SMILES: BrC(C(F)(F)F)(C(C(F)(F)F)Br)Cl

Computed Properties

  • Exact Mass: 355.80400
  • Monoisotopic Mass: 355.80377g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Boiling Point: 78/15mm
  • PSA: 0.00000
  • LogP: 4.20450

2,3-dibromo-2-chloro-1,1,1,4,4,4-hexafluorobutane Security Information

  • Hazard Statement: Irritant
  • Hazardous Material Identification: Xi

2,3-dibromo-2-chloro-1,1,1,4,4,4-hexafluorobutane Pricemore >>

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